5-Bromo-6-ethylpyridin-2-amine

• IUPAC Name: 5-bromo-6-ethylpyridin-2-amine
• InChI: InChI=1S/C7H9BrN2/c1-2-6-5(8)3-4-7(9)10-6/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key: SYFQQSLPNGTEMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=N1)N)Br
• Molecular Formula: C7H9BrN2
• DSSTOX Substance ID: DTXSID90617222
• Molecular Weight: 201.06 g/mol
• CAS RN: 848360-99-6

Description

5-Bromo-6-ethylpyridin-2-amine is a chemical compound with the molecular formula C7H9BrN2. It has a molecular weight of 201.06376.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are influenced by factors such as feedstock choice, pyrolysis temperature, and pyrolysis type. Amines, like 5-Bromo-6-ethylpyridin-2-amine, are known to act as weak organic bases.

Scientific Research Applications

Chemodivergent Synthesis

“5-Bromo-6-ethylpyridin-2-amine” can be used in chemodivergent synthesis. . .

Synthesis of Pyridine-Based Derivatives

This compound can also be used in the synthesis of novel pyridine-based derivatives. . .

Quantum Mechanical Investigations

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Biological Activities

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Pharmaceutical Applications

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Development of Synthetic Methods

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Safety and Hazards

While specific safety data for 5-Bromo-6-ethylpyridin-2-amine is not available, similar compounds are known to be highly flammable liquids and vapors. Precautions should be taken to keep the compound away from heat, sparks, open flames, and hot surfaces.

Future Directions

The future directions in the study of compounds like 5-Bromo-6-ethylpyridin-2-amine could involve the use of artificial intelligence in predicting protein–ligand interactions and the application of directed evolution methodologies.

Synthesis routes and methods I

Procedure details

2-Amino-6-ethylpyridine (3.0 g, 24.6 mmol) was dissolved in chloroform (25 mL) and cooled to 0° C. NBS (4.4 g, 24.6 mmol) was added portion-wise over 30 min and the mixture was stirred for 30 min at 0° C. The solvent was removed in vacuo and the residue was slurried with EtOAc (8 mL). The resultant solids were removed by filtration through a pad of diatomaceous earth and filtrate was concentrated in vacuo. The residue was purified by silica gel chromatography (EtOAc/hexanes) to afford 5-bromo-6-ethylpyridin-2-amine (3.83 g, 78%) as a white solid. 1H NMR (400 MHz, DMSO-d6): δ 7.42 (d, J=8.6 Hz, 1H), 6.20 (d, J=8.7 Hz, 1H), 6.03 (s, 2H), 2.60 (q, J=7.5 Hz, 2H), 1.10 (t, J=7.5 Hz, 3H); MS (ESI) m/z: 201.0/203.0 (M+H+).

Synthesis routes and methods II

Procedure details

A 0° C. solution of 6-ethylpyridin-2-amine (3.37 g, 27.6 mmol) in CHCl3 (30 mL) was treated portion-wise with NBS (4.91 g, 27.6 mmol) over 30 min, stirred for 45 min, then concentrated to dryness. The residue was treated with EtOAc (8 mL), filtered to remove solids and purified via silica gel chromatography (EtOAc/Hex) to afford 5-bromo-6-ethylpyridin-2-amine (3.79 g, 68%). 1H NMR (400 MHz, DMSO-d6): δ 7.43 (d, J=8.6 Hz, 1 H), 6.21 (d, J=8.7 Hz, 1 H), 6.03 (s, 2 H), 2.61 (q, J=7.5 Hz, 2 H), 1.11 (t, J=7.5 Hz, 3 H);